N-cyclohexyl-2-(4-methylphenyl)acetamide

• IUPAC Name: N-cyclohexyl-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H21NO/c1-12-7-9-13(10-8-12)11-15(17)16-14-5-3-2-4-6-14/h7-10,14H,2-6,11H2,1H3,(H,16,17)
• InChI Key: XVRYRDIRPVSKPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2CCCCC2
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

N-cyclohexyl-2-(4-methylphenyl)acetamide, also known as CMHPA, is a chemical compound that belongs to the class of amides. It is widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-2-(4-methylphenyl)acetamide is not yet fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in regulating mood, motivation, and reward.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(4-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been found to increase locomotor activity and induce hyperthermia in animals. It has also been shown to increase heart rate and blood pressure in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclohexyl-2-(4-methylphenyl)acetamide in lab experiments is its unique chemical structure, which allows for the study of its effects on the brain and behavior. However, one limitation is that it is a relatively new compound, and there is still much to be learned about its properties and potential applications.

Future Directions

There are many potential future directions for research on N-cyclohexyl-2-(4-methylphenyl)acetamide. One area of interest is its potential use as a treatment for addiction. It has been shown to have similar effects to other psychoactive drugs, but with potentially fewer side effects. Another area of interest is its potential use in the treatment of depression and other mood disorders. Further research is needed to fully understand the properties and potential applications of N-cyclohexyl-2-(4-methylphenyl)acetamide.
In conclusion, N-cyclohexyl-2-(4-methylphenyl)acetamide is a promising compound with a wide range of potential applications in scientific research. Its unique chemical structure and potential therapeutic properties make it an interesting subject for further study.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(4-methylphenyl)acetamide involves the reaction of cyclohexylamine and p-tolualdehyde in the presence of acetic anhydride and acetic acid. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-cyclohexyl-2-(4-methylphenyl)acetamide has been extensively studied for its potential use as a psychoactive drug. It has been found to have similar effects to other psychoactive drugs such as amphetamines and cocaine. However, due to its unique chemical structure, N-cyclohexyl-2-(4-methylphenyl)acetamide has the potential to be less addictive and have fewer side effects than these drugs.